Cas no 1824117-54-5 (Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate)

• Product Name: Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate
• CAS No: 1824117-54-5
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD22373278
• CID: 5606362
• PubChem ID: 129977950
• Update Time: 2025-11-02

Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1824117-54-5
• EN300-8742167
• Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate
• Z1486022884

• MDL： MFCD22373278
• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)5-4-6(9)11-12-3-2-10-7(5)12/h2-4H,1H3
• InChI Key： UVGZKMVGQVQCEH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C2=NC=CN2N=1

Computed Properties

• Exact Mass: 211.0148541g/mol
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Additional information on Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate

Comprehensive Analysis of Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate (CAS 1824117-54-5)

Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate (CAS 1824117-54-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The imidazo[1,2-b]pyridazine core is a privileged scaffold in drug discovery, often associated with bioactivity against various therapeutic targets. This compound, specifically functionalized with a 6-chloro substituent and a methyl carboxylate group, offers versatile reactivity for further derivatization, making it a valuable intermediate in synthetic chemistry.

Recent trends in organic synthesis highlight the growing demand for imidazo[1,2-b]pyridazine derivatives, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring CAS 1824117-54-5 as a building block for novel compounds targeting inflammation and metabolic disorders. Its chloro and ester functionalities enable efficient cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in modern medicinal chemistry.

From an industrial perspective, Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate is synthesized through optimized protocols to ensure high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing the stringent quality standards required for pharmaceutical applications. Its stability under ambient conditions further enhances its utility in large-scale production.

Environmental and regulatory considerations are also critical when working with CAS 1824117-54-5. While not classified as hazardous, proper handling protocols are recommended to minimize occupational exposure. The compound’s biodegradability and ecotoxicological profile are under ongoing evaluation to align with green chemistry principles, a topic increasingly prioritized by both academia and industry.

In the context of AI-driven drug discovery, Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate has been featured in virtual screening libraries due to its favorable physicochemical properties. Computational models predict its potential as a fragment for protein-ligand binding, particularly in enzymes like phosphodiesterases or cyclin-dependent kinases. This aligns with current searches for "small molecule modulators" and "scaffold hopping strategies" in cheminformatics databases.

Market analysts note rising interest in imidazo[1,2-b]pyridazine-based intermediates, driven by patent filings from major pharmaceutical companies. CAS 1824117-54-5 is frequently cited in patents related to anticancer and antiviral therapies, reflecting its relevance in addressing global health challenges. Such applications resonate with public interest in "next-generation therapeutics" and "targeted drug delivery systems."

Future research directions for Methyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate may explore its enantioselective synthesis or incorporation into metal-organic frameworks (MOFs) for catalytic applications. Collaborative efforts between synthetic chemists and biologists could unlock its potential in precision medicine, a field dominating scientific discourse today. As demand for high-value heterocycles grows, this compound is poised to remain a focal point in innovation pipelines.